Cas no 1807118-51-9 (2,6-Bis(trifluoromethyl)-3-ethylbenzoyl chloride)

• Product Name: 2,6-Bis(trifluoromethyl)-3-ethylbenzoyl chloride
• CAS No: 1807118-51-9
• MF: C₁₁H₇ClF₆O
• MW: 304.616103410721
• CID: 5009745
• Update Time: 2025-06-14

2,6-Bis(trifluoromethyl)-3-ethylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-ethylbenzoyl chloride

• Inchi： 1S/C11H7ClF6O/c1-2-5-3-4-6(10(13,14)15)7(9(12)19)8(5)11(16,17)18/h3-4H,2H2,1H3
• InChI Key： OKVFQDDETPTUJL-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(F)(F)F)C=CC(CC)=C1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Additional information on 2,6-Bis(trifluoromethyl)-3-ethylbenzoyl chloride

Research Brief on 2,6-Bis(trifluoromethyl)-3-ethylbenzoyl chloride (CAS: 1807118-51-9) in Chemical Biology and Pharmaceutical Applications

2,6-Bis(trifluoromethyl)-3-ethylbenzoyl chloride (CAS: 1807118-51-9) is a specialized fluorinated benzoyl chloride derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound serves as a versatile building block in organic synthesis, particularly in the development of novel bioactive molecules and materials. The presence of trifluoromethyl groups and the ethyl substituent at the 3-position imparts significant lipophilicity and metabolic stability, making it an attractive intermediate for drug discovery programs targeting challenging biological targets.

Recent studies have highlighted the application of 2,6-Bis(trifluoromethyl)-3-ethylbenzoyl chloride in the synthesis of protease inhibitors and kinase modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key precursor in developing allosteric AKT inhibitors, where the compound's ability to introduce both steric bulk and electron-withdrawing properties proved critical for achieving selective target engagement. The researchers reported that derivatives incorporating this scaffold showed improved blood-brain barrier penetration compared to non-fluorinated analogs, suggesting potential applications in CNS drug development.

In materials science, this compound has been employed in the synthesis of advanced fluorinated polymers with exceptional thermal stability and chemical resistance. A team at MIT recently published work (Advanced Materials, 2024) utilizing 2,6-Bis(trifluoromethyl)-3-ethylbenzoyl chloride as a monomer for creating self-assembling liquid crystalline materials with potential applications in organic electronics and drug delivery systems. The unique electronic effects of the trifluoromethyl groups were found to significantly influence the material's mesomorphic properties and charge transport characteristics.

From a synthetic chemistry perspective, the reactivity of 2,6-Bis(trifluoromethyl)-3-ethylbenzoyl chloride has been the subject of mechanistic investigations. A 2024 study in Organic Letters revealed unexpected regioselectivity patterns in Friedel-Crafts acylation reactions, attributed to the combined steric and electronic effects of the substituents. These findings have important implications for the design of efficient synthetic routes to complex fluorinated aromatic systems, which are increasingly important in pharmaceutical and agrochemical development.

The safety profile and handling considerations for 2,6-Bis(trifluoromethyl)-3-ethylbenzoyl chloride have been recently updated in the literature. While it shares many characteristics with other acyl chlorides (moisture sensitivity, corrosivity), the presence of multiple trifluoromethyl groups appears to reduce its volatility compared to simpler benzoyl chloride derivatives, potentially making it somewhat safer to handle under controlled conditions. However, proper personal protective equipment and engineering controls remain essential when working with this compound in laboratory settings.

Looking forward, the unique properties of 2,6-Bis(trifluoromethyl)-3-ethylbenzoyl chloride position it as a valuable tool for medicinal chemistry and materials science. Ongoing research is exploring its potential in creating next-generation PET imaging agents, where the fluorine atoms could serve dual roles as both structural elements and potential radiolabeling sites. Additionally, its application in the development of covalent inhibitors is being actively investigated, leveraging the reactivity of the acyl chloride group while benefiting from the metabolic stability conferred by the trifluoromethyl substituents.